Cas no 1806995-14-1 (2-(Difluoromethyl)-5-fluoro-4-hydroxy-3-iodopyridine)

• Product Name: 2-(Difluoromethyl)-5-fluoro-4-hydroxy-3-iodopyridine
• CAS No: 1806995-14-1
• MF: C₆H₃F₃INO
• MW: 288.993804216385
• CID: 4881429
• Update Time: 2025-10-28

2-(Difluoromethyl)-5-fluoro-4-hydroxy-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-fluoro-4-hydroxy-3-iodopyridine

• Inchi： 1S/C6H3F3INO/c7-2-1-11-4(6(8)9)3(10)5(2)12/h1,6H,(H,11,12)
• InChI Key： MXNUBNLBYUQAAJ-UHFFFAOYSA-N
• SMILES： IC1C(C(=CNC=1C(F)F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 285
• XLogP3: 1.7
• Topological Polar Surface Area: 29.1

Additional information on 2-(Difluoromethyl)-5-fluoro-4-hydroxy-3-iodopyridine

Introduction to 2-(Difluoromethyl)-5-fluoro-4-hydroxy-3-iodopyridine (CAS No. 1806995-14-1)

2-(Difluoromethyl)-5-fluoro-4-hydroxy-3-iodopyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1806995-14-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a heterocyclic aromatic structure that serves as a fundamental scaffold in the synthesis of numerous bioactive molecules. The presence of multiple functional groups, including a difluoromethyl moiety, a fluoro substituent, a hydroxy group, and an iodo atom, endows this molecule with unique chemical properties and potential biological activities that make it a valuable candidate for further exploration.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This substitution pattern is frequently incorporated into small-molecule inhibitors to improve pharmacokinetic profiles. In contrast, the fluoro atom, known for its ability to modulate electronic and steric properties, can significantly influence the binding interactions of a molecule with its target. The combination of these two fluorinated groups in 2-(Difluoromethyl)-5-fluoro-4-hydroxy-3-iodopyridine suggests potential applications in the development of highly selective ligands for therapeutic purposes.

The hydroxy group introduces polarity and hydrogen bonding capabilities, which can be exploited to enhance solubility and interactions with biological targets. Additionally, the iodo substituent serves as a versatile handle for further chemical modifications via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the synthesis of derivatives with tailored biological activities.

Recent advancements in drug discovery have highlighted the importance of fluorinated pyridines in medicinal chemistry. Studies have demonstrated that pyridine derivatives featuring fluoro and difluoromethyl groups exhibit improved pharmacological properties compared to their non-fluorinated counterparts. For instance, compounds with such substitutions have shown promise in targeting enzymes involved in cancer metabolism and inflammation pathways. The structural features of 2-(Difluoromethyl)-5-fluoro-4-hydroxy-3-iodopyridine align well with these trends, positioning it as a promising scaffold for developing novel therapeutic agents.

In particular, the iodine atom in this compound provides an excellent site for palladium-catalyzed cross-coupling reactions, which are widely employed in the synthesis of biaryl compounds—a class of molecules known for their diverse biological activities. These reactions allow for the introduction of additional functional groups or aromatic rings, thereby expanding the chemical space accessible for drug design. The ability to readily modify this scaffold makes 2-(Difluoromethyl)-5-fluoro-4-hydroxy-3-iodopyridine an attractive building block for medicinal chemists seeking to develop innovative small-molecule drugs.

Current research efforts are focused on leveraging fluorinated pyridines to develop treatments for neurological disorders, infectious diseases, and metabolic conditions. The unique electronic properties conferred by fluorine atoms enable precise tuning of molecular interactions, which is crucial for achieving high selectivity in drug design. For example, recent studies have shown that fluorinated pyridines can act as potent inhibitors of kinases and other enzymes implicated in neurodegenerative diseases. The structural motifs present in 2-(Difluoromethyl)-5-fluoro-4-hydroxy-3-iodopyridine suggest that it may exhibit similar inhibitory effects on relevant targets.

The hydroxyl group also plays a critical role in modulating the biological activity of this compound. Hydroxylated heterocycles are known to exhibit diverse pharmacological effects, including anti-inflammatory and antioxidant properties. By incorporating this functional group into a pyridine core, researchers can explore novel mechanisms of action that may lead to breakthroughs in therapeutic intervention. Furthermore, the presence of both hydroxyl and iodine substituents offers opportunities for dual-functionalization strategies, allowing for the creation of hybrid molecules with enhanced potency and selectivity.

The synthesis of 2-(Difluoromethyl)-5-fluoro-4-hydroxy-3-iodopyridine presents an interesting challenge due to the complexity of its functional groups. However, modern synthetic methodologies have made significant strides in facilitating such constructions. Techniques such as transition-metal-catalyzed cross-coupling reactions, fluorochemical transformations, and protecting group strategies have enabled chemists to access complex fluorinated heterocycles with high efficiency. These advances have not only streamlined the preparation of this compound but also provided insights into general approaches for constructing similar scaffolds.

Future directions in the study of 2-(Difluoromethyl)-5-fluoro-4-hydroxy-3-iodopyridine may include exploring its derivatives through structure-based drug design (SBDD) or fragment-based drug discovery (FBDD) approaches. By leveraging computational modeling and high-throughput screening techniques, researchers can identify analogs with improved pharmacokinetic profiles or enhanced target engagement. Additionally, investigating the compound’s interactions with biological macromolecules through X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy could provide valuable insights into its mechanism of action.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. Fluorinated pyridines are increasingly being utilized in crop protection agents due to their ability to confer resistance against pests and pathogens while maintaining environmental safety. Moreover, their electronic properties make them suitable candidates for organic electronic materials, including light-emitting diodes (LEDs) and photovoltaic cells.

In conclusion,2-(Difluoromethyl)-5-fluoro-4-hydroxy-3-iodopyridine (CAS No. 1806995-14-1) represents a structurally intriguing molecule with multiple functional groups that offer diverse opportunities for chemical modification and biological exploration. Its unique combination of fluorinated moieties and heterocyclic scaffolding positions it as a valuable asset in modern drug discovery efforts aimed at addressing unmet medical needs across various therapeutic domains.